N-(2-chloro-4-fluorobenzyl)-2-(2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-[(2-chloro-4-fluorophenyl)methyl]-2-[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C20H14ClFN6O3/c21-15-7-14(22)3-1-12(15)8-25-17(29)11-28-10-13(2-4-18(28)30)20-26-19(27-31-20)16-9-23-5-6-24-16/h1-7,9-10H,8,11H2,(H,25,29)
• InChI Key: OAFQXNMYYFKGGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)CNC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C20H14ClFN6O3
• Molecular Weight: 440.8 g/mol
• CAS No.: 1396809-43-0

Description

N-(2-chloro-4-fluorobenzyl)-2-(2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H14ClFN6O3 and its molecular weight is 440.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis and Heterocyclic Incorporation

The compound N-(2-chloro-4-fluorobenzyl)-2-(2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is related to a diverse set of heterocyclic structures that have garnered interest for their biological properties. A study by Karpina et al. (2019) involved synthesizing a variety of acetamides bearing a 1,2,4-oxadiazole cycle, highlighting a synthetic approach that may be relevant to the compound . The newly synthesized compounds in this study were also subjected to pharmacological activity prognosis and studies, indicating a keen interest in their biological applications (Karpina et al., 2019).

2. Anti-Inflammatory Activity

Another study conducted by Sunder & Maleraju (2013) explored derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide. This study found significant anti-inflammatory activity in some of the synthesized compounds, which shares structural similarities with the compound in the query (Sunder & Maleraju, 2013).

3. Structural Characterization and Synthesis

Research by Nayak et al. (2013) on related compounds, like the synthesis of 2-{[5-(diphenylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(pyrazin-2-yl)acetamide, delves into the intricate synthesis steps and structural characterization, which could offer insights into similar methodologies applicable to the compound of interest (Nayak et al., 2013).

4. Kinase Inhibition and Anticancer Activity

In the realm of kinase inhibition and anticancer activity, a study by Stec et al. (2011) on compounds like N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, which shares some structural similarities, revealed the synthesis of analogs aimed at improving metabolic stability and reducing deacetylation. This could provide a framework for understanding how modifications to similar compounds may enhance their biological efficacy (Stec et al., 2011).